![molecular formula C16H26O2 B1239066 3-Buten-2-ol, 3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, 2-acetate CAS No. 68555-61-3](/img/structure/B1239066.png)
3-Buten-2-ol, 3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, 2-acetate
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Overview
Description
3-Methyl-alpha-ionyl acetate, also known as a-isomethylionyl acetate or 3-methyl-α-ionyl acetic acid, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. 3-Methyl-alpha-ionyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-alpha-ionyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Methyl-alpha-ionyl acetate has a floral, fruity, and powdery taste.
3-methyl-alpha-ionyl acetate is a sesquiterpenoid.
Scientific Research Applications
Synthesis of Key Intermediates
- 3-Buten-2-ol derivatives have been utilized in synthesizing various intermediates. For example, they are used in the preparation of compounds like retinol acetate and carotenoid, demonstrating the importance of this chemical in the synthesis of significant organic molecules (Shen Run-pu, 2008).
Development of Fragrance Compounds
- The compound has been integral in the synthesis of fragrance compounds, particularly those related to α-ionone, a fragrance chemical with a violet-like scent. This application highlights the chemical's role in the fragrance industry (L. Re & H. Schinz, 1958).
Synthesis of Structurally Complex Compounds
- Research has shown the use of 3-buten-2-ol derivatives in synthesizing structurally complex compounds, such as β-damascone and β-ionone isomers. These compounds have applications in various fields, including fragrances and possibly pharmaceuticals (J. Witteveen & A. V. D. Weerdt, 1982).
Catalytic Reactions and Organic Synthesis
- The derivatives of 3-buten-2-ol are used in catalytic reactions and organic synthesis processes. For example, they are involved in the synthesis of α-methylenebutyrolactones and other cyclic compounds, demonstrating their utility in complex organic syntheses (MatsudaIsamu, 1978).
Role in Pesticide Development
- There has been research into using derivatives of 3-buten-2-ol for developing pesticides. These studies explore the potential of these compounds in controlling agricultural pests, underscoring their importance in agrochemical research (M. Irani, R. Ranjbar-Karimi & H. Izadi, 2016).
Antifungal Properties
- Derivatives of 3-buten-2-ol have been studied for their antifungal properties, indicating potential applications in the development of antifungal agents for agricultural and pharmaceutical use (T. Banerjee & P. Dureja, 2010).
properties
CAS RN |
68555-61-3 |
---|---|
Product Name |
3-Buten-2-ol, 3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, 2-acetate |
Molecular Formula |
C16H26O2 |
Molecular Weight |
250.38 g/mol |
IUPAC Name |
[3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-yl] acetate |
InChI |
InChI=1S/C16H26O2/c1-11-8-7-9-16(5,6)15(11)10-12(2)13(3)18-14(4)17/h8,10,13,15H,7,9H2,1-6H3 |
InChI Key |
TYUPZTIJMKMYHL-ZRDIBKRKSA-N |
Isomeric SMILES |
CC1=CCCC(C1/C=C(\C)/C(C)OC(=O)C)(C)C |
SMILES |
CC1=CCCC(C1C=C(C)C(C)OC(=O)C)(C)C |
Canonical SMILES |
CC1=CCCC(C1C=C(C)C(C)OC(=O)C)(C)C |
density |
0.925-0.935 |
Other CAS RN |
68555-61-3 |
physical_description |
Colourless liquid; Vetivert-violet aroma |
solubility |
Soluble in hexane; Insoluble in water Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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